(5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[(3-methoxy-2-propan-2-yloxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H21NO4S/c1-14(2)26-19-16(10-7-11-17(19)25-3)12-18-20(23)22(21(24)27-18)13-15-8-5-4-6-9-15/h4-12,14H,13H2,1-3H3/b18-12-
• InChI Key: NGQQKMJVIXAIBQ-PDGQHHTCSA-N
• Isomeric SMILES: CC(C)OC1=C(C=CC=C1OC)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3
• SMILES: CC(C)OC1=C(C=CC=C1OC)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3

Description

(5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione is a thiazolidinedione compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the activation of peroxisome proliferator-activated receptor-gamma (PPAR-γ). PPAR-γ is a transcription factor that plays a key role in regulating glucose and lipid metabolism, as well as inflammation.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione has a number of biochemical and physiological effects. It has been found to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been found to improve insulin sensitivity and glucose uptake in adipocytes.

Advantages and Limitations for Lab Experiments

One advantage of using (5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione in lab experiments is its potential to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. However, one limitation is that it may not be suitable for use in certain types of experiments due to its potential toxicity.

Future Directions

There are several future directions for research on (5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione. One potential area of research is its use as a chelating agent for heavy metals. Another area of research is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies could be conducted to investigate its potential as a therapeutic agent for other diseases, such as cancer and diabetes.

Synthesis Methods

The synthesis of (5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the reaction of 3-methoxy-2-(propan-2-yloxy)benzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with benzyl bromide and potassium carbonate to form the final compound.

Scientific Research Applications

(5Z)-3-benzyl-5-[3-methoxy-2-(propan-2-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione has been studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been studied for its potential use as a chelating agent for heavy metals.